1-Butyl-3-methylcyclohex-2-en-1-ol

• CAS RN: 122364-47-0
• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-butyl-3-methylcyclohex-2-en-1-ol
• InChI: InChI=1S/C11H20O/c1-3-4-7-11(12)8-5-6-10(2)9-11/h9,12H,3-8H2,1-2H3
• InChI Key: DXCCDGWGQJSGTI-UHFFFAOYSA-N
• SMILES: CCCCC1(CCCC(=C1)C)O
• synonyms: 2-Cyclohexen-1-ol, 1-butyl-3-methyl-

Description

1-Butyl-3-methylcyclohex-2-en-1-ol is a chemical compound that belongs to the family of cyclohexanols. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1-Butyl-3-methylcyclohex-2-en-1-ol is not fully understood. However, it is believed to interact with cell membranes and disrupt their structure and function. This leads to various cellular responses, including cell death.
Biochemical and Physiological Effects:
Studies have shown that 1-Butyl-3-methylcyclohex-2-en-1-ol has various biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from oxidative stress. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Butyl-3-methylcyclohex-2-en-1-ol in lab experiments is its high solubility in both water and organic solvents. This makes it a versatile compound that can be used in various experimental conditions. However, one limitation of using 1-Butyl-3-methylcyclohex-2-en-1-ol is its potential toxicity. It is important to handle this compound with care and follow appropriate safety protocols.

Future Directions

There are many potential future directions for research involving 1-Butyl-3-methylcyclohex-2-en-1-ol. One area of interest is its potential use in drug delivery systems. Researchers can explore the use of this compound as a carrier for various drugs, which can improve their solubility and effectiveness. Another potential future direction is the study of its antibacterial and antifungal properties, which can have important applications in medicine and agriculture. Additionally, researchers can further investigate the mechanism of action of this compound to better understand its cellular effects.
In conclusion, 1-Butyl-3-methylcyclohex-2-en-1-ol is a versatile compound that has many potential applications in scientific research. Its unique properties make it a valuable tool for researchers in various fields. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

1-Butyl-3-methylcyclohex-2-en-1-ol can be synthesized through the reaction of cyclohexanone and 1-butene in the presence of a catalyst. The reaction is carried out under mild conditions and yields high purity products. The synthesis method has been optimized to produce large quantities of 1-Butyl-3-methylcyclohex-2-en-1-ol with high efficiency.

Scientific Research Applications

1-Butyl-3-methylcyclohex-2-en-1-ol has been extensively studied for its potential applications in various scientific fields. It has been used as a solvent, reagent, and catalyst in organic chemistry. It has also been studied for its potential use in drug delivery systems, as it has shown to have good solubility in both water and organic solvents. Additionally, it has been studied for its antibacterial and antifungal properties.